Cas no 178666-56-3 (Sodium 4-fluorophenylacetate)

• Product Name: Sodium 4-fluorophenylacetate
• CAS No: 178666-56-3
• MF: C₈H₆FNaO₂
• MW: 176.120216846466
• CID: 3161112
• PubChem ID: 23690718
• Update Time: 2025-04-21

Sodium 4-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Sodium 4-fluorophenylacetate
• 178666-56-3
• sodium;2-(4-fluorophenyl)acetate

• Inchi： 1S/C8H7FO2.Na/c9-7-3-1-6(2-4-7)5-8(10)11;/h1-4H,5H2,(H,10,11);/q;+1/p-1
• InChI Key： YWQXFWPYMSNCQM-UHFFFAOYSA-M
• SMILES： [Na+].FC1C=CC(=CC=1)CC(=O)[O-]

Computed Properties

• Exact Mass: 176.02495187Da
• Monoisotopic Mass: 176.02495187Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų